Cas no 82936-48-9 (N,N-dimethyl-N'-(3-nitrophenyl)sulfamide)

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide is a sulfamide derivative characterized by its nitrophenyl functional group, which imparts distinctive chemical properties. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of pharmaceuticals, agrochemicals, or specialty materials. The presence of the dimethylamino and nitro groups enhances its reactivity, making it suitable for further functionalization or as a precursor in nucleophilic substitution reactions. Its well-defined structure allows for precise modifications, contributing to its utility in research and industrial applications. The compound's stability under standard conditions ensures consistent performance in synthetic workflows.
N,N-dimethyl-N'-(3-nitrophenyl)sulfamide structure
82936-48-9 structure
Product Name:N,N-dimethyl-N'-(3-nitrophenyl)sulfamide
CAS No:82936-48-9
MF:C8H11N3O4S
MW:245.255640268326
MDL:MFCD02018977
CID:3055750
PubChem ID:721778
Update Time:2025-05-20

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-N'-(3-nitrophenyl)sulfamide
    • [(dimethylamino)sulfonyl](3-nitrophenyl)amine
    • SR-01000369260
    • LS-07701
    • AKOS000646511
    • STK068790
    • SB80826
    • dimethyl[(3-nitrophenyl)sulfamoyl]amine
    • ALBB-024012
    • SCHEMBL18757450
    • N,N-Dimethyl-N inverted exclamation marka-(3-nitrophenyl)sulfamide
    • SR-01000369260-1
    • 1-(dimethylsulfamoylamino)-3-nitrobenzene
    • sulfamide, N,N-dimethyl-N'-(3-nitrophenyl)-
    • H34298
    • MFCD02018977
    • N,N-dimethyl-N'-(3-nitrophenyl)sulfuric diamide
    • 82936-48-9
    • CS-0315573
    • MDL: MFCD02018977
    • Inchi: 1S/C8H11N3O4S/c1-10(2)16(14,15)9-7-4-3-5-8(6-7)11(12)13/h3-6,9H,1-2H3
    • InChI Key: NEDZHLALERRIPP-UHFFFAOYSA-N
    • SMILES: S(NC1C=CC=C(C=1)[N+](=O)[O-])(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 245.04702701Da
  • Monoisotopic Mass: 245.04702701Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 370.1±44.0 °C at 760 mmHg
  • Flash Point: 177.6±28.4 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Security Information

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N265315-500mg
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide
82936-48-9
500mg
$ 235.00 2022-06-03
TRC
N265315-1000mg
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide
82936-48-9
1g
$ 390.00 2022-06-03
TRC
N265315-2000mg
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide
82936-48-9
2g
$ 615.00 2022-06-03
abcr
AB414472-500 mg
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide
82936-48-9
500MG
€165.80 2023-02-19
abcr
AB414472-1 g
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide
82936-48-9
1 g
€197.30 2023-07-19
abcr
AB414472-500mg
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide; .
82936-48-9
500mg
€173.00 2025-04-16
abcr
AB414472-1g
N,N-Dimethyl-N'-(3-nitrophenyl)sulfamide; .
82936-48-9
1g
€197.00 2025-04-16
A2B Chem LLC
AJ08276-500mg
N,N-Dimethyl-n'-(3-nitrophenyl)sulfamide
82936-48-9 >95%
500mg
$384.00 2024-04-19
A2B Chem LLC
AJ08276-1g
N,N-Dimethyl-n'-(3-nitrophenyl)sulfamide
82936-48-9 >95%
1g
$405.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386243-1g
N,N-Dimethyl-N′-(3-nitrophenyl)sulfamide
82936-48-9 97%
1g
¥1620.00 2024-07-28

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide Related Literature

Additional information on N,N-dimethyl-N'-(3-nitrophenyl)sulfamide

Recent Advances in the Study of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9)

N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9) is a sulfamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chemical structure featuring a nitro-substituted phenyl ring and a dimethylsulfamide moiety, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot reaction strategy, significantly reducing the number of steps required and enhancing the overall efficiency of the process. This advancement not only facilitates large-scale production but also minimizes the generation of by-products, which is crucial for pharmaceutical applications. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for further preclinical evaluation.

In addition to its synthetic improvements, the biological activities of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide have been extensively investigated. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's inhibitory effects on several enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could be advantageous in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound exhibited a favorable selectivity profile, with minimal off-target effects, as confirmed by in vitro assays using human cell lines.

Another area of interest is the compound's potential role in cancer therapy. A 2023 study in European Journal of Medicinal Chemistry explored the antiproliferative effects of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide against various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and caspase-9, key mediators of programmed cell death. Furthermore, the study highlighted the compound's ability to synergize with conventional chemotherapeutic agents, such as doxorubicin, enhancing their efficacy while reducing their cytotoxic side effects. These findings underscore the compound's potential as an adjunct therapy in oncology.

Despite these promising results, challenges remain in the development of N,N-dimethyl-N'-(3-nitrophenyl)sulfamide as a therapeutic agent. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, revealed that the compound exhibits moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications to improve its pharmacokinetic profile. Additionally, in vivo toxicity studies are required to assess its safety and tolerability in animal models before progressing to clinical trials. Nevertheless, the compound's multifaceted biological activities and synthetic accessibility make it a compelling candidate for continued research.

In conclusion, N,N-dimethyl-N'-(3-nitrophenyl)sulfamide (CAS: 82936-48-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer applications. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future studies aimed at optimizing its pharmacological properties. As research progresses, this compound may emerge as a valuable addition to the arsenal of therapeutic agents, addressing unmet medical needs in various disease areas.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd